Cas no 2228821-53-0 (2-methyl-2-(2-methyloxolan-3-yl)propanenitrile)
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile
- 2228821-53-0
- EN300-1797711
-
- Inchi: 1S/C9H15NO/c1-7-8(4-5-11-7)9(2,3)6-10/h7-8H,4-5H2,1-3H3
- InChI Key: VDPKQDNACVPJKW-UHFFFAOYSA-N
- SMILES: O1CCC(C1C)C(C#N)(C)C
Computed Properties
- Exact Mass: 153.115364102g/mol
- Monoisotopic Mass: 153.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 33Ų
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1797711-0.05g |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile |
2228821-53-0 | 0.05g |
$1308.0 | 2023-09-19 | ||
| Enamine | EN300-1797711-0.1g |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile |
2228821-53-0 | 0.1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1797711-0.25g |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile |
2228821-53-0 | 0.25g |
$1432.0 | 2023-09-19 | ||
| Enamine | EN300-1797711-0.5g |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile |
2228821-53-0 | 0.5g |
$1495.0 | 2023-09-19 | ||
| Enamine | EN300-1797711-1.0g |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile |
2228821-53-0 | 1g |
$1557.0 | 2023-06-02 | ||
| Enamine | EN300-1797711-2.5g |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile |
2228821-53-0 | 2.5g |
$3051.0 | 2023-09-19 | ||
| Enamine | EN300-1797711-5.0g |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile |
2228821-53-0 | 5g |
$4517.0 | 2023-06-02 | ||
| Enamine | EN300-1797711-10.0g |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile |
2228821-53-0 | 10g |
$6697.0 | 2023-06-02 | ||
| Enamine | EN300-1797711-1g |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile |
2228821-53-0 | 1g |
$1557.0 | 2023-09-19 | ||
| Enamine | EN300-1797711-5g |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile |
2228821-53-0 | 5g |
$4517.0 | 2023-09-19 |
2-methyl-2-(2-methyloxolan-3-yl)propanenitrile Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile
2-Methyl-2-(2-Methyloxolan-3-Yl)Propanenitrile: A Promising Compound in Modern Pharmaceutical Research
2-Methyl-2-(2-methyloxolan-3-yl)propanenitrile, with the chemical structure CAS No. 2228821-53-0, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique combination of a nitrile group and a branched oxolan-3-yl ring, has garnered attention for its potential applications in drug discovery and synthetic biology. Recent studies highlight its role in modulating cellular pathways and its compatibility with advanced drug delivery systems, making it a focal point for researchers aiming to develop novel therapeutics.
Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile exhibits selective interactions with specific protein targets, which are critical in the regulation of inflammatory responses. This property is particularly valuable in the context of chronic diseases such as rheumatoid arthritis and autoimmune disorders, where targeted modulation of immune pathways is essential. The compound's ability to act as a scaffold for further functionalization also positions it as a versatile platform for the development of multifunctional drugs.
From a synthetic perspective, the 2-methyloxolan-3-yl moiety in 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile is notable for its stability under various reaction conditions. This characteristic is crucial for the efficient synthesis of complex molecules, as it minimizes side reactions and facilitates the incorporation of additional functional groups. Recent advancements in catalytic methodologies have further enhanced the scalability of its production, making it a cost-effective option for industrial applications.
One of the most intriguing aspects of 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile is its potential as a lead compound in the development of antiviral agents. A study published in Antiviral Research (2024) explored its antiviral activity against several RNA viruses, including influenza A and SARS-CoV-2. The compound demonstrated a significant reduction in viral replication in vitro, suggesting its potential as a broad-spectrum antiviral agent. This finding aligns with the growing need for effective antiviral therapies, especially in the context of emerging infectious diseases.
In addition to its therapeutic potential, 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile has shown promise in the field of materials science. Researchers at the University of California have reported its use in the synthesis of biocompatible polymers, which are essential for tissue engineering and regenerative medicine. The compound's ability to form stable cross-linked networks with minimal cytotoxicity makes it a valuable material for the development of scaffolds that support cell growth and differentiation.
The nitrile group in 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile is a key functional group that contributes to its biological activity. This group is known for its ability to participate in hydrogen bonding and π-π interactions, which are critical for the binding of molecules to biological targets. The presence of the nitrile group also enhances the compound's solubility in aqueous environments, a property that is beneficial for drug delivery applications.
Recent computational studies have further elucidated the molecular mechanisms underlying the activity of 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile. Molecular docking simulations revealed that the compound binds to specific pockets in target proteins, thereby modulating their function. These findings provide a rational basis for the design of analogs with improved potency and selectivity, which is a critical aspect of drug development.
The 2-methyloxolan-3-yl ring in 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile is another area of interest for researchers. This ring structure is known for its ability to stabilize intermediate species during chemical reactions, which is essential for the synthesis of complex molecules. The stability of this ring also contributes to the overall robustness of the compound, making it suitable for use in harsh reaction conditions.
From an environmental perspective, the synthesis and use of 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile must be considered in the context of sustainable chemistry. Efforts are underway to develop greener synthetic routes that minimize the use of hazardous reagents and reduce waste generation. These initiatives are in line with the growing emphasis on green chemistry in the pharmaceutical industry, which aims to reduce the environmental impact of drug production.
The 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile molecule is also being explored for its potential in the development of targeted drug delivery systems. Researchers have investigated its use as a carrier for delivering therapeutic agents to specific tissues, leveraging its ability to interact with cell membranes. This approach could significantly enhance the efficacy of drugs while reducing systemic side effects, a major challenge in current therapeutic strategies.
In conclusion, 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile represents a promising compound with a wide range of applications in pharmaceutical research. Its unique structural features, combined with its biological activity, make it a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, it is likely that 2-methyl-2-(2-methyloxolan-3-yl)propanenitrile will play an increasingly important role in the advancement of modern medicine.
2228821-53-0 (2-methyl-2-(2-methyloxolan-3-yl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)